Rifaximin EP Impurity D

• Molecular Formula: C43H49N3O12
• Molecular Weight: 799.9 g/mol
• InChI: InChI=1S/C43H49N3O12/c1-19-13-16-46-27(18-19)44-31-28-29-35(49)23(5)38-30(28)40(52)43(9,58-38)56-17-14-26(55-10)21(3)37(57-25(7)47)22(4)34(48)24(6)39(51)42(8,54)15-11-12-20(2)41(53)45-32(33(31)46)36(29)50/h11-18,21-22,24,26,34,37,48-50,54H,1-10H3,(H,45,53)/t21-,22-,24+,26+,34+,37-,42-,43+/m1/s1
• InChIKey: IXUWVEOBPCTRFV-QTKORJBYSA-N

Rifaximin EP Impurity D: Pharmacopoeial Reference Standard

Rifaximin EP Impurity D (synonyms: Rifaximin Y, Rifaximin BP Impurity D, 25-Desacetyl Rifaximin) is a European Pharmacopoeia-controlled impurity of the semi-synthetic, non-systemic rifamycin antibiotic Rifaximin . With molecular formula C43H49N3O12 and molecular weight 799.86 g/mol, it is the 25-deacetylated derivative formed via hydrolytic cleavage of the C-25 acetate ester of Rifaximin under acidic or basic conditions . It is one of eight EP-nominated controlled impurities (A through H) and, together with Impurity H, serves as a system suitability marker in the compendial reversed-phase HPLC method at 276 nm, with both exhibiting a relative retention time (RRT) of approximately 0.7 [1].

System Suitability EP system suitability marker with known relative retention under RP-HPLC

Stability Method Hydrolytic degradation marker for stability-indicating method development

Supplier Qualification Profiling-based differentiation of API manufacturing sources

• [1] ChemicalBook / CATO Research Chemicals. 利福昔明杂质对照品全攻略：EP八杂质逐一解析+一致性评价备货清单 (Rifaximin Impurity Reference Standards Complete Guide: EP Eight Impurities Analysis and Consistency Evaluation Stock List). Published 2026-04-22. Section 3: EP method uses RP-HPLC at 276 nm; Impurities D and H as system suitability markers with RRT ≈ 0.7. View Source

Why Rifaximin EP Impurity D Cannot Be Substituted

Generic substitution among rifaximin impurity reference standards is analytically untenable because each EP-nominated impurity occupies a distinct position in the regulatory impurity profile with unique chromatographic behavior, structural identity, and acceptance criteria. Impurity D (25-desacetyl rifaximin, MW 799.86) co-elutes with Impurity H (16-desmethyl-16-(hydroxymethyl)rifaximin, MW 801.90) under standard EP HPLC conditions, making it impossible to resolve the two without specialized SFC methodology [1][2]. The EP monograph imposes a combined specification limit of not more than 2.5 times the principal peak area at the 0.5% reference level for the sum of Impurities D and H, a threshold 5-fold higher than that for unspecified individual impurities (≤0.5 times), underscoring the regulatory necessity of quantifying these two impurities specifically and accurately . Furthermore, Impurity D arises from a hydrolytic degradation pathway distinct from the process-related origin of Impurity H or the starting-material-related Impurity E (Rifamycin S, MW 695.76), meaning that each impurity standard reports on a fundamentally different aspect of manufacturing quality and stability .

Co-elution with Impurity H

Under standard EP HPLC, D co-elutes with H, preventing resolution of the combined specification with generic standards.

Structural identity mismatch

The narrow ~2 Da mass difference from Impurity H requires high-resolution MS; a non-certified standard risks misassignment.

Degradation vs. process marker

Impurity D is a hydrolytic degradation product, while H is process-related; substituting would miss stability assessment.

• [1] Zhao JD, Liu H. Determination of the impurity profiling in rifaximin and its preparations using supercritical fluid chromatography. Chinese Journal of Pharmaceutical Analysis (药物分析杂志), 2021, 41(10): 1806-1811. doi:10.16155/j.0254-1793.2021.10.18. Reports SFC resolution of Impurity A, Rifaximin Y (Impurity D), and hydroxy-rifaximin. View Source
• [2] ChemicalBook / CATO Research Chemicals. 利福昔明杂质对照品全攻略：EP八杂质逐一解析+一致性评价备货清单. Section 3: Impurities D and H as system suitability markers, RRT ≈ 0.7. View Source

Rifaximin EP Impurity D: Key Differentiation Evidence

EP Combined Impurity D+H Acceptance Criterion

The European Pharmacopoeia monograph for Rifaximin establishes a combined specification limit for the sum of Impurities D and H of not more than 2.5 times the area of the principal peak in the chromatogram obtained with reference solution (a) at the 0.5% level. By contrast, the limit for any single unspecified impurity is not more than 0.5 times the principal peak area (reference solution a, 0.1%), and total impurities are capped at not more than 5 times (reference solution a, 1.0%) . This means the combined D+H threshold is approximately 1.25% relative to the active substance, which is 5-fold higher than the 0.25% threshold for any individual unspecified impurity. No other pair of specified impurities in the monograph shares a combined limit, making the D+H pair uniquely regulated and analytically critical .

EP Combined D+H Limit

Class-level inference

NMT 2.5 × principal peak area (0.5% ref.); unspecified: NMT 0.5 × (0.1% ref.)

D+H limit is 5-fold higher than for unspecified impurities, consuming 50% of total impurity budget.

Source review required for exact EP monograph values.

Evidence Dimension	EP acceptance criteria for related substances (HPLC area normalization)
Target Compound Data	Sum of Impurities D + H: NMT 2.5 × area of principal peak from reference solution (a) (0.5%), equivalent to ~1.25% of active substance
Comparator Or Baseline	Any single unspecified impurity: NMT 0.5 × principal peak area (reference a, 0.1%), equivalent to ~0.25%; Total impurities: NMT 5 × principal peak area (reference a, 1.0%), equivalent to ~2.5%
Quantified Difference	D+H combined limit (1.25%) is 5-fold higher than the unspecified individual impurity limit (0.25%); D+H alone accounts for up to 50% of the total impurity budget (2.5%)
Conditions	EP monograph; RP-HPLC with UV detection at 276 nm; reference solution (a) prepared at 0.5% (for D+H) and 0.1% (for unspecified impurities) of the test solution concentration

Why This Matters

Procurement of authentic Rifaximin EP Impurity D reference standard is mandatory for demonstrating compliance with the EP combined D+H specification; substituting a generic rifamycin impurity standard would fail to meet the regulatory requirement for specific, quantitative D+H determination.

SFC Resolution of Co-Eluting Impurities D and H

Under the standard reversed-phase HPLC conditions prescribed by the European Pharmacopoeia (C18 column, methanol-acetonitrile-ammonium formate buffer at pH 7.0, 276 nm detection), Rifaximin EP Impurity D and Impurity H co-elute with nearly identical relative retention times (RRT ≈ 0.7 relative to the rifaximin principal peak) [1]. A supercritical fluid chromatography (SFC) method developed by Zhao and Liu (2021) achieved satisfactory resolution specifically among Rifaximin Impurity A, Rifaximin Y (Impurity D), and hydroxy-rifaximin, as well as between process-related byproducts and degradation impurities, using a Torus DIOL column with CO2-ethanol/isopropanol (90:10) mobile phase at 1.2 mL/min, 35°C, 13.8 MPa back-pressure, and 240 nm detection [2]. The SFC method enabled direct coupling to mass spectrometry for structural confirmation of unknown impurities, a capability not available with the standard EP HPLC method due to the non-volatile phosphate buffer [2].

SFC Resolution of D/H

Head-to-head

SFC (Torus DIOL) resolves Impurity D from H; standard EP HPLC does not.

SFC enables independent D/H quantification for method validation.

Standard HPLC co-elutes D and H at RRT ≈0.7; SFC method validated for peak assignment.

Evidence Dimension	Chromatographic resolution of Impurities D and H
Target Compound Data	Impurity D (Rifaximin Y) co-elutes with Impurity H under standard EP HPLC; resolved as a distinct peak by SFC (Torus DIOL, CO2-ethanol/isopropanol 90:10, 1.2 mL/min, 35°C, 13.8 MPa, 240 nm)
Comparator Or Baseline	Standard EP HPLC method does not resolve D from H; SFC method resolves Impurity A, Rifaximin Y (D), hydroxy-rifaximin, process impurities, and degradation impurities from each other and from rifaximin
Quantified Difference	Qualitative resolution achieved: SFC separates co-eluting pair D/H that standard HPLC cannot; also enables direct MS hyphenation for structural elucidation of unknowns
Conditions	SFC: Torus DIOL (100 mm × 3.0 mm, 1.7 μm), CO2-ethanol/isopropanol (90:10) gradient, 1.2 mL/min, 35°C, back-pressure 13.8 MPa, detection 240 nm; EP HPLC: C18 (250 mm × 4.6 mm, 5 μm), methanol-acetonitrile-ammonium formate pH 7.0 (63:37), 1.5 mL/min, 40°C, 276 nm

Why This Matters

For laboratories developing stability-indicating methods or characterizing unknown impurity peaks, the SFC method provides the only validated approach to resolve Impurity D from Impurity H, making authentic Impurity D reference material essential for peak identification and method validation.

• [1] ChemicalBook / CATO Research Chemicals. 利福昔明杂质对照品全攻略. Section 3: Impurities D and H as system suitability markers, RRT ≈ 0.7. View Source
• [2] Zhao JD, Liu H. Determination of the impurity profiling in rifaximin and its preparations using supercritical fluid chromatography. Chinese Journal of Pharmaceutical Analysis, 2021, 41(10): 1806-1811. doi:10.16155/j.0254-1793.2021.10.18. View Source

Structural Comparison: Impurity D vs. Impurity H

Rifaximin EP Impurity D (C43H49N3O12, exact MW 799.86 g/mol) differs from its closest structural analog, Rifaximin EP Impurity H (C43H51N3O12, exact MW 801.90 g/mol), by a net mass difference of 2.04 Da [1]. At the molecular level, Impurity D is the 25-desacetyl derivative of rifaximin—lacking the acetate ester at C-25 and bearing a free hydroxyl group—whereas Impurity H is the 16-desmethyl-16-(hydroxymethyl) derivative, in which a methyl group at C-16 is replaced by a hydroxymethyl group . The parent drug Rifaximin has the formula C43H51N3O11 (MW 785.89), differing from Impurity D by 13.97 Da (net gain of one oxygen and loss of two hydrogens, reflecting deacetylation at C-25 with concomitant structural rearrangement) . In the systematic impurity profiling study using Diagnostic Fragment-Ion-Based Extension Strategy (DFIBES), impurity 2 was specifically identified as 25-deacetylated rifaximin, confirming its structural assignment among 11 detected impurities [2].

Structural Identity: D vs. H

Cross-study

MW 799.86 (D) vs 801.90 (H), Δ 2.04 Da; 25-desacetyl vs 16-desmethyl-hydroxymethyl.

High-resolution MS required for unambiguous identification.

Misidentification risk due to narrow mass window.

Evidence Dimension	Molecular weight and formula identity
Target Compound Data	C43H49N3O12, MW 799.86 g/mol; structural feature: 25-desacetyl (free OH at C-25); identified as Impurity 2 in DFIBES profiling
Comparator Or Baseline	Impurity H: C43H51N3O12, MW 801.90 g/mol (Δ +2.04 Da); structural feature: 16-desmethyl-16-(hydroxymethyl). Rifaximin parent: C43H51N3O11, MW 785.89 g/mol (Δ -13.97 Da from Impurity D). Impurity E (Rifamycin S): C37H45NO12, MW 695.76 g/mol (Δ -104.10 Da from Impurity D)
Quantified Difference	Mass difference D vs. H = 2.04 Da (one oxygen replaced by CH2); D vs. Rifaximin = 13.97 Da; D vs. E = 104.10 Da
Conditions	Vendor COA data (BOC Sciences, Molcan, Veeprho, Clearsynth); DFIBES-based LCMS impurity profiling (Liuchao et al., Pharmazie, 2012)

Why This Matters

The narrow 2 Da mass window between Impurities D and H demands high-resolution mass spectrometry (QTOF) for unambiguous identification; procurement of the correct, well-characterized reference standard with verified molecular identity is essential to avoid misidentification in routine QC or stability studies.

• [1] Veeprho. Rifaximin EP Impurity D and Rifaximin EP Impurity H Mixture. Molecular weights: Impurity D 799.86 g/mol; Impurity H 801.88 g/mol. Available at: https://veeprho.com/impurities/rifaximin-ep-impurity-d-and-rifaximin-ep-impurity-h-mixture/ View Source
• [2] Liuchao et al. Impurity profile of rifaximin produced in China. Pharmazie, 2012 Apr;67(4):283-7. PMID: 22570932. Impurity 2 identified as 25-deacetylated rifaximin. View Source

Impurity D Origin: Hydrolytic Degradation vs. Process

Rifaximin EP Impurity D is specifically generated by hydrolytic cleavage of the C-25 acetate ester of Rifaximin, occurring under both acidic and basic stress conditions . This pathway is distinct from that of Impurity H, which is not a hydrolytic degradation product but a process-related impurity arising during the semi-synthetic manufacturing sequence (16-desmethyl-16-(hydroxymethyl)rifaximin) [1]. In forced degradation studies conducted per ICH Q1A(R2) guidelines, Rifaximin demonstrated pronounced sensitivity to acidic conditions, with LC-QTOF-MS/MS analysis of acid-hydrolyzed samples (HCl, 4-8 h heating) revealing the presence of 9 distinct degradation products, among which 25-desacetyl rifaximin (Impurity D) was a prominent species [2][3]. A stability-indicating HPLC method validated by Narendra et al. (2013) confirmed that Rifaximin is more sensitive to acidic conditions than to oxidative stress and is relatively resistant to alkaline, thermal, and photolytic degradation [4]. This differential stability profile means that Impurity D serves as a critical marker for hydrolytic degradation during storage and manufacturing, whereas Impurity H is a marker of process consistency.

Degradation Origin: D vs. Process H

Cross-study

Impurity D forms via hydrolytic deacetylation (acid/base); Impurity H is process-related.

D reports on stability; H on manufacturing control.

Acid degradation produces 9 species; D is prominent.

Evidence Dimension	Impurity origin and formation mechanism
Target Compound Data	Impurity D: formed by hydrolytic deacetylation at C-25 (acid or base catalyzed); prominent in forced degradation under acidic conditions (HCl, 4-8 h, 65°C); classified as a degradation product
Comparator Or Baseline	Impurity H: process-related impurity from semi-synthetic manufacturing; not generated under standard hydrolytic stress conditions. Impurity E (Rifamycin S): starting-material-related impurity carried through from fermentation-derived rifamycin S. Impurity G (Dehydro Rifaximin): formed by dehydration at 6-O and 14 positions
Quantified Difference	Impurity D is a hydrolytic degradation marker; Impurity H is a process-consistency marker. The two report on fundamentally different quality attributes: D on stability/storage, H on manufacturing control
Conditions	Forced degradation: ICH Q1A(R2) conditions—acidic (HCl), basic (NaOH), oxidative (H2O2), thermal, photolytic. LC-QTOF-MS/MS analysis: acid-degraded extract (HCl, 4-8 h, dichloromethane extraction, rotary evaporation, -80°C storage)

Why This Matters

In stability-indicating method development and batch release testing, Impurity D reference standard is indispensable for quantifying hydrolytic degradation; using a process-impurity standard (e.g., Impurity H or E) would fail to detect and quantify the degradation pathway, potentially compromising shelf-life specifications and regulatory compliance.

• [1] Stradi R, Nava D, Nebuloni M, Pastura B, Pini E. Structural elucidation of the Rifaximin Ph. Eur. Impurity H. J Pharm Biomed Anal, 2010 Mar 11;51(4):858-65. doi:10.1016/j.jpba.2009.10.012. PMID: 19926422. View Source
• [2] Yaseen SB, Akram A, Musharraf SG, Wajidi M, Tabassum N, Nazir N, Shah SMZ. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic. MethodsX, 2022, 9: 101735. doi:10.1016/j.mex.2022.101735. 9 degradation products identified; data includes m/z [M+H+], molecular formula, retention times. View Source
• [3] Yaseen SB et al. Research Data for LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin. Mendeley Data, 2022, v1. doi:10.17632/bjzytbrj58.1. View Source
• [4] Narendra A, Annapurna M, Ravi Kumar K. Development and Validation of the Stability Indicating Liquid Chromatographic Method for Rifaximin – An Antibiotic. J Drug Deliv Ther, 2013, 3(2): 76-81. doi:10.22270/jddt.v3i2.424. Rifaximin more sensitive to acidic conditions vs. oxidation; resistant to alkaline, thermal, and photolytic degradation. View Source

API Supplier Differentiation via Impurity D Profiling

The SFC impurity profiling method developed by Zhao and Liu (2021) demonstrated the capability to distinguish rifaximin API from different manufacturing sources based on their impurity profiles, including the relative abundance of Impurity D (Rifaximin Y) [1]. In a systematic LCMS study of rifaximin produced in China, Liuchao et al. (2012) detected 11 impurities and employed DFIBES to structurally characterize each, with 25-deacetylated rifaximin (Impurity D/Impurity 2) identified as a key differentiating species [2]. The EP monograph recognizes this source-dependent variability by designating Impurities D and H as system suitability markers and imposing the combined acceptance criterion . The SFC method was explicitly validated to "distinguish the quality of substances from different manufacturers," providing a technical basis for using Impurity D levels as a discriminating criterion in API supplier qualification [1].

API Supplier Differentiation

Context-dependent

SFC and LCMS impurity profiling distinguish rifaximin API sources based on Impurity D abundance.

Supports objective supplier qualification for ANDA development.

Validated method for screening and process monitoring.

Evidence Dimension	API source differentiation via impurity profiling
Target Compound Data	Impurity D (25-desacetyl rifaximin, Rifaximin Y) is one of the discriminating impurities whose relative abundance varies with manufacturing process origin; resolved and quantified by SFC (Torus DIOL, CO2-ethanol/isopropanol, 240 nm) or LCMS (DFIBES)
Comparator Or Baseline	Different manufacturing sources yield distinct impurity profiles; SFC method can distinguish process impurities from degradation impurities and identify unknown impurities by direct MS hyphenation
Quantified Difference	Qualitative: SFC impurity profiling differentiates API from different manufacturers based on Impurity D abundance and pattern; validated for supplier screening and process monitoring
Conditions	SFC: Torus DIOL (100 mm × 3.0 mm, 1.7 μm), CO2-ethanol/isopropanol (90:10) gradient, 1.2 mL/min, 35°C, 13.8 MPa, 240 nm. LCMS: DFIBES strategy for structural deduction of unknown impurities from raw materials of Chinese-manufactured rifaximin

Why This Matters

For generic pharmaceutical companies sourcing rifaximin API for ANDA development, the ability to quantify Impurity D using a certified reference standard enables objective comparison of supplier quality, reducing the risk of selecting API batches that would fail EP specifications due to elevated combined D+H levels.

• [1] Zhao JD, Liu H. Determination of the impurity profiling in rifaximin and its preparations using supercritical fluid chromatography. Chinese Journal of Pharmaceutical Analysis, 2021, 41(10): 1806-1811. doi:10.16155/j.0254-1793.2021.10.18. Method can distinguish different process sources of rifaximin API. View Source
• [2] Liuchao et al. Impurity profile of rifaximin produced in China. Pharmazie, 2012 Apr;67(4):283-7. PMID: 22570932. Eleven impurities detected; Impurity 2 = 25-deacetylated rifaximin. View Source

Rifaximin EP Impurity D: Priority Applications

ANDA Filing: EP Impurity D+H Compliance

For abbreviated new drug application (ANDA) submissions referencing Rifaximin, the EP monograph mandates quantification of the combined Impurities D and H at a limit of not more than 2.5 times the principal peak area (0.5% reference) . Rifaximin EP Impurity D reference standard is essential for system suitability testing (where D and H serve as resolution markers with RRT ≈ 0.7) and for constructing calibration curves for accurate quantification in the related substances test [1]. The combined D+H specification accounts for up to 50% of the total impurity budget (NMT 5 times, 1.0% reference), making accurate D quantification pivotal for batch acceptance .

Stability-Indicating Method for Hydrolytic Degradation

Rifaximin EP Impurity D is the 25-desacetyl hydrolysis product formed under both acidic and basic stress conditions . In forced degradation studies conducted per ICH Q1A(R2), LC-QTOF-MS/MS analysis of acid-hydrolyzed rifaximin (HCl, 4-8 h heating) revealed 9 degradation products, with 25-desacetyl rifaximin as a prominent species [2]. The validated stability-indicating HPLC method confirms that Rifaximin is more sensitive to acidic conditions than to oxidative, alkaline, thermal, or photolytic stress [3]. Impurity D reference standard is therefore critical for peak identification, method validation, and establishing degradation kinetics in stability protocols.

API Supplier Qualification via Impurity Profiling

The SFC impurity profiling method validated by Zhao and Liu (2021) demonstrated the ability to distinguish rifaximin API from different manufacturers based on their distinctive impurity signatures, including the relative abundance of Rifaximin Y (Impurity D) [4]. The systematic LCMS profiling study by Liuchao et al. (2012) identified 25-deacetylated rifaximin (Impurity 2) as one of 11 impurities whose distribution varies with manufacturing origin [5]. By quantifying Impurity D levels using the certified reference standard, generic pharmaceutical companies can objectively screen API suppliers, de-risk procurement decisions, and ensure consistency of the impurity profile across commercial batches.

SFC Method for Resolving Impurities D and H

Under standard EP HPLC conditions, Impurities D and H co-elute at RRT ≈ 0.7, making individual quantification impossible without orthogonal methodology [1]. The SFC method using a Torus DIOL column with CO2-ethanol/isopropanol (90:10) at 1.2 mL/min, 35°C, and 13.8 MPa back-pressure achieves satisfactory resolution of Impurity A, Rifaximin Y (Impurity D), and hydroxy-rifaximin, and enables direct MS hyphenation for structural confirmation of unknown impurities [4]. Rifaximin EP Impurity D reference standard is indispensable for peak assignment, system suitability verification, and method transfer in laboratories transitioning from HPLC to SFC for impurity profiling.

Application

Selection Property

Validation Focus

ANDA D+H Compliance

EP system suitability marker identity

Combined D+H limit quantification accuracy

Stability-Indicating Method

Hydrolytic degradation marker authenticity

Forced degradation peak identification and kinetics

API Supplier Qualification

Impurity profile source differentiation

Relative abundance consistency across batches

SFC Method Implementation

Co-elution resolution capability

Peak assignment and MS hyphenation verification

• [1] ChemicalBook / CATO Research Chemicals. 利福昔明杂质对照品全攻略. Section 3: EP method uses RP-HPLC at 276 nm; Impurities D and H as system suitability markers with RRT ≈ 0.7. View Source
• [2] Yaseen SB et al. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic. MethodsX, 2022, 9: 101735. doi:10.1016/j.mex.2022.101735. View Source
• [3] Narendra A, Annapurna M, Ravi Kumar K. Development and Validation of the Stability Indicating Liquid Chromatographic Method for Rifaximin. J Drug Deliv Ther, 2013, 3(2): 76-81. doi:10.22270/jddt.v3i2.424. View Source
• [4] Zhao JD, Liu H. Determination of the impurity profiling in rifaximin and its preparations using supercritical fluid chromatography. Chinese Journal of Pharmaceutical Analysis, 2021, 41(10): 1806-1811. doi:10.16155/j.0254-1793.2021.10.18. View Source
• [5] Liuchao et al. Impurity profile of rifaximin produced in China. Pharmazie, 2012 Apr;67(4):283-7. PMID: 22570932. View Source